1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione

• IUPAC Name: (4E)-1-(3,4-dichlorophenyl)-4-[(4-methylphenyl)methylidene]pyrazolidine-3,5-dione
• InChI: InChI=1S/C17H12Cl2N2O2/c1-10-2-4-11(5-3-10)8-13-16(22)20-21(17(13)23)12-6-7-14(18)15(19)9-12/h2-9H,1H3,(H,20,22)/b13-8+
• InChI Key: NHWDUQYATVSXDO-MDWZMJQESA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)NN(C2=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N2O2
• Molecular Weight: 347.2 g/mol

Description

1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione, also known as rofecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that was used to treat pain and inflammation. It was developed by Merck & Co. and was marketed under the brand name Vioxx. However, in 2004, it was withdrawn from the market due to safety concerns.

Mechanism of Action

Rofecoxib works by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are mediators of pain and inflammation. By inhibiting COX-2, 1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
Rofecoxib has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in various animal models of disease. It has also been shown to reduce the production of inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

Rofecoxib has several advantages as a research tool. It is highly selective for COX-2, which allows researchers to study the specific effects of inhibiting this enzyme. It also has a long half-life, which makes it suitable for use in long-term studies. However, 1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione has several limitations. It has been shown to have cardiovascular side effects, which may limit its use in certain studies. It is also no longer commercially available, which may make it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research involving 1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione. One area of interest is in the development of new COX-2 inhibitors with improved safety profiles. Another area of interest is in the use of 1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione as a tool to study the role of COX-2 in various disease processes. Finally, 1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione may also have potential as a treatment for certain types of cancer, although more research is needed in this area.

Synthesis Methods

The synthesis of 1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione involves a multi-step process. The starting material is 3,4-dichloroaniline, which is reacted with acetic anhydride to form 3,4-dichloroacetanilide. This compound is then reacted with 4-methylbenzaldehyde to form 4-(4-methylbenzylidene)-3,4-dichloroacetanilide. The final step involves the cyclization of this compound with hydrazine to form 1-(3,4-dichlorophenyl)-4-(4-methylbenzylidene)-3,5-pyrazolidinedione.

Scientific Research Applications

Rofecoxib has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in various preclinical and clinical studies to investigate its potential therapeutic applications. For example, it has been studied for its efficacy in treating osteoarthritis, rheumatoid arthritis, and acute pain.